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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567 Get Quote

Technical Support Center: Pigment Yellow 14
Powder
This guide provides essential health and safety information for handling Pigment Yellow 14
powder in a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe experimental practices.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with Pigment Yellow 14 powder?

A1: Pigment Yellow 14 powder is generally considered to have low acute toxicity. However, it

can cause irritation to the eyes, skin, and respiratory tract.[1] Ingestion of the powder may lead

to gastrointestinal irritation with symptoms such as nausea, vomiting, and diarrhea.[1] It is also

important to note that as a powder, it can form combustible dust concentrations in the air,

posing a risk of a dust explosion under certain conditions.

Q2: What Personal Protective Equipment (PPE) is required when handling Pigment Yellow 14
powder?

A2: To minimize exposure, the following PPE is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
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Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[1][2]

Respiratory Protection: In situations where dust may be generated, use an approved

respirator.[1] Handling should ideally take place in a well-ventilated area or under a chemical

fume hood.[1][3]

Q3: What is the proper procedure for storing Pigment Yellow 14 powder?

A3: Store Pigment Yellow 14 powder in a cool, dry place away from heat and ignition sources.

[1][3] Keep the container tightly closed to prevent contamination and moisture absorption.[1][4]

Q4: What should I do in case of accidental skin or eye contact with the powder?

A4: In case of accidental contact, follow these first-aid measures immediately:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water. If irritation develops or persists, seek medical attention.[1]

Q5: How should I handle a spill of Pigment Yellow 14 powder in the laboratory?

A5: For a minor spill, you can follow these steps:

Alert personnel in the immediate area.

Wear appropriate PPE, including a respirator, gloves, and safety goggles.

Contain the spill to prevent it from spreading.

Gently sweep or vacuum the powder to avoid generating dust. Do not use compressed air.

Place the collected powder into a sealed, labeled container for proper waste disposal.

Clean the spill area with a wet cloth or paper towels.
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Dispose of all contaminated materials as hazardous waste according to your institution's

guidelines.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Troubleshooting Guide
Issue Possible Cause Solution

Eye or skin irritation after

handling the powder

Inadequate PPE or accidental

exposure.

Immediately follow the first-aid

procedures for eye and skin

contact. Review and improve

your PPE practices for future

experiments.

Coughing or respiratory

irritation
Inhalation of airborne dust.

Move to a well-ventilated area

or fresh air immediately.

Ensure future handling is done

in a fume hood or with

appropriate respiratory

protection.

Difficulty in cleaning up a spill

without creating dust
Improper cleaning technique.

Lightly moisten the spilled

powder with water before

sweeping to minimize dust

generation.

The powder appears clumpy or

discolored

Improper storage leading to

moisture absorption or

contamination.

Discard the powder according

to hazardous waste disposal

procedures and obtain a fresh

supply. Ensure proper storage

conditions are maintained.

Quantitative Toxicological Data
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Endpoint Species Route Value Reference

LD50 Rat Oral > 5,000 mg/kg [5][6]

LD50 Rat Oral > 10,000 mg/kg [4]

LC50 Rat Inhalation > 230 mg/m³ [4]

LD50 Not Specified Dermal 3,000 mg/kg bw [4]

Occupational

Exposure Limit

(as nuisance

dust)

- -
TWA: 10 mg/m³

(Total dust)
[5]

Occupational

Exposure Limit

(as nuisance

dust)

- -

TWA: 5 mg/m³

(Respirable

fraction)

[5]

Experimental Protocols
OECD Guideline 404: Acute Dermal Irritation/Corrosion
(Summary)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Animal Selection: A single healthy young adult albino rabbit is typically used for the initial

test.

Test Substance Application: Approximately 0.5 g of the solid Pigment Yellow 14 powder is

applied to a small area of clipped skin (about 6 cm²). The site is then covered with a gauze

patch.

Exposure: The exposure duration is 4 hours.

Observation: After the exposure period, the patch and any residual test substance are

removed. The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.
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Scoring: The severity of the skin reactions is scored.

Confirmation: If an irritant response is observed, the test may be confirmed in up to two

additional animals.

OECD Guideline 405: Acute Eye Irritation/Corrosion
(Summary)
This test assesses the potential of a substance to cause eye irritation or corrosion.

Animal Selection: A single healthy young adult albino rabbit is used for the initial test.

Test Substance Application: A small amount of Pigment Yellow 14 powder (typically 0.1 mL

by volume) is instilled into the conjunctival sac of one eye. The other eye remains untreated

and serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.

Scoring: Ocular lesions are scored to determine the level of irritation.

Confirmation: If an irritant response is observed, the test may be confirmed in up to two

additional animals.
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Start: Handling
Pigment Yellow 14 Powder

Is the area well-ventilated
or is a fume hood available?

Wear an approved
respirator

No

Wear standard laboratory PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

  Yes

Proceed with handling
the powder

Click to download full resolution via product page

Caption: PPE Selection Workflow for Pigment Yellow 14 Powder.
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Pigment Yellow 14
Powder Spill Occurs

Alert others in the area

Put on appropriate PPE:
- Respirator

- Gloves
- Safety Goggles

Contain the spill

Gently sweep or vacuum
the powder

Place powder in a sealed,
labeled waste container

Clean the spill area
with a wet cloth

Dispose of all contaminated
materials as hazardous waste

Click to download full resolution via product page

Caption: Spill Response Workflow for Pigment Yellow 14 Powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. westlab.com [westlab.com]

2. dyespigments.net [dyespigments.net]

3. oecd.org [oecd.org]

4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

5. oecd.org [oecd.org]

6. oecd.org [oecd.org]

To cite this document: BenchChem. [Health and safety handling protocols for Pigment Yellow
14 powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2915567#health-and-safety-handling-protocols-for-
pigment-yellow-14-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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